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Compound of Interest

Compound Name: Mianserin-d3

Cat. No.: B563491

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the commercial availability of
Mianserin-d3, a deuterated analog of the tetracyclic antidepressant Mianserin. This guide is
intended for researchers in pharmacology, toxicology, and analytical chemistry who require a
stable, isotopically labeled internal standard for the accurate quantification of Mianserin in
biological matrices.

Commercial Availability

Mianserin-d3 is readily available from several reputable suppliers of research chemicals and
analytical standards. It is typically supplied as a hydrochloride salt or in a solution, catering to
various experimental needs. Researchers can source Mianserin-d3 from the following
vendors, among others:

Clinivex: Offers Mianserin-d3 HCI in quantities of 10MG, 25MG, 50MG, and 100MG.[1]

o MedChemExpress (MCE): Provides Mianserin-d3 and its hydrochloride salt, noting its use
as a histamine H1 receptor inverse agonist for research purposes only.[2][3]

o LGC Standards: Supplies (+)-Mianserin-d3 Hydrochloride (methyl-d3).[4]

» Veeprho: Offers Mianserin-d3 (HCI Salt) and highlights its utility as an internal standard in
analytical and pharmacokinetic research.[5]
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o Fisher Scientific: Distributes Toronto Research Chemicals' (+)-Mianserin-d3 HCI (methyl-d3)
in 5SMG quantities.[6]

e CWS ABROAD: Supplies (x)-Mianserin-d3 HCI (methyl-d3) from TRC.[7]
o Clearsynth: Provides Mianserin-d3 hydrochloride and offers a Certificate of Analysis.[8]
e LookChem: Lists various suppliers for Mianserin-d3, including solutions in methanol.[9]

Data Presentation

Quantitative data regarding Mianserin-d3 is summarized below for easy reference and
comparison.

Table 1: Chemical and Physical Properties of Mianserin-

d3 Hydrochloride

Property Value Source

(x)-Mianserin-d3 HCI (methyl-
d3), 2-(methyl-

Synonyms d3)-1,2,3,4,10,14b- [1]
hexahydrodibenzol[c,f]pyrazino

[1,2-a]azepine hydrochloride

Molecular Formula C1sH17DsN2 - HCI Toronto Research Chemicals
Molecular Weight 303.88 g/mol Toronto Research Chemicals
CAS Number 1219804-97-3 [5117118]
Appearance Solid General

-20°C for powder, -80°C for
Storage Temperature ) [10]
solvent-based solutions

Shipping Temperature Room temperature [1]

Table 2: Commercial Formulations and Availability
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Supplier Formulation Available Quantities
Clinivex Hydrochloride Salt 10mg, 25mg, 50mg, 100mg[1]
MedChemExpress Hydrochloride Salt Varies
Fisher Scientific (distributor) Hydrochloride Salt 5mg[6]
LookCherm Solution in Methanol (100 1mL ampule(e]
ug/mL)
Veeprho Hydrochloride Salt Custom quote
Clearsynth Hydrochloride Salt Custom quote[8]

Experimental Protocols

Mianserin-d3 is primarily utilized as an internal standard in chromatographic assays for the
quantification of Mianserin in biological samples such as plasma and serum. Below are detailed
methodologies adapted from published research.

Quantification of Mianserin in Human Plasma by GC/MS

This protocol is based on a selected ion monitoring (SIM) GC/MS assay.[6]

3.1.1 Materials and Reagents

Mianserin-d3 (Internal Standard)

Mianserin reference standard

Human plasma

Organic solvents (e.g., n-Heptane, Isoamyl alcohol)

Reagents for pH adjustment

3.1.2 Sample Preparation

To 1 mL of human plasma, add a known amount of Mianserin-d3 internal standard solution.
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» Vortex the sample to ensure thorough mixing.

o Perform a liquid-liquid extraction by adding an appropriate organic solvent mixture (e.g., n-
Heptane:lsoamyl alcohol, 98.5:1.5, v/v).

» Vortex vigorously for 1-2 minutes.
o Centrifuge to separate the organic and aqueous layers.

o Transfer the organic layer to a clean tube and evaporate to dryness under a stream of
nitrogen.

o Reconstitute the residue in a small volume of a suitable solvent (e.g., ethyl acetate) for
GC/MS analysis.

3.1.3 GC/MS Instrumentation and Conditions

Gas Chromatograph: Equipped with a capillary column suitable for amine analysis.

Mass Spectrometer: Capable of electron impact (El) ionization and selected ion monitoring.

Injection Mode: Splitless

Oven Temperature Program: Optimized for the separation of Mianserin and Mianserin-d3.

lonization Mode: Electron Impact (El)

Selected lon Monitoring (SIM):

o Mianserin: m/z (molecular ion)

o Mianserin-d3: m/z (molecular ion + 3)

3.1.4 Data Analysis

Construct a calibration curve by plotting the ratio of the peak area of Mianserin to the peak
area of Mianserin-d3 against the concentration of Mianserin standards.
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» Determine the concentration of Mianserin in the plasma samples by interpolating their peak
area ratios on the calibration curve.

Quantification of Mianserin in Human Plasma by LC-
MS/MS

This protocol provides a general workflow for a sensitive and specific LC-MS/MS method.

3.2.1 Materials and Reagents

Mianserin-d3 (Internal Standard)

Mianserin reference standard

Human plasma

Acetonitrile

Formic acid

Water (LC-MS grade)

3.2.2 Sample Preparation

To a 100 pL aliguot of human plasma, add 20 uL of Mianserin-d3 internal standard solution.

Precipitate proteins by adding 300 pL of acetonitrile.

Vortex for 30 seconds.

Centrifuge at high speed (e.g., 10,000 rpm) for 5 minutes.

Transfer the supernatant to a clean vial for LC-MS/MS analysis.
3.2.3 LC-MS/MS Instrumentation and Conditions
e Liquid Chromatograph: A UHPLC or HPLC system.

¢ Column: A C18 reversed-phase column (e.g., 50 x 2.1 mm, 1.8 um).
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» Mobile Phase: A gradient of mobile phase A (e.g., 0.1% formic acid in water) and mobile
phase B (e.g., 0.1% formic acid in acetonitrile).

e Mass Spectrometer: A triple quadrupole mass spectrometer.
 lonization Source: Electrospray lonization (ESI) in positive mode.
e Multiple Reaction Monitoring (MRM) Transitions:

o Mianserin: Q1/Q3 transition (e.g., m/z 265.2 -> 208.1)

o Mianserin-d3: Q1/Q3 transition (e.g., m/z 268.2 -> 211.1)
3.2.4 Data Analysis

o Similar to the GC/MS method, construct a calibration curve using the peak area ratios of the
analyte to the internal standard.

o Quantify Mianserin in the plasma samples from the calibration curve.

Mandatory Visualizations
Signaling Pathway of Mianserin

Mianserin exerts its therapeutic effects through a complex mechanism of action involving
multiple neurotransmitter systems. It acts as an antagonist at several serotonin (5-HT),
histamine (H1), and adrenergic (al and a2) receptors.[2] Its blockade of presynaptic a2-
adrenergic autoreceptors leads to an increased release of norepinephrine.
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Caption: Mianserin's mechanism of action.

Experimental Workflow for Mianserin Quantification

The following diagram illustrates a typical workflow for the quantification of Mianserin in a
biological matrix using Mianserin-d3 as an internal standard.
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Caption: Bioanalytical workflow for Mianserin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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An In-depth Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b563491#commercial-availability-of-mianserin-d3-for-
research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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